Cas no 129904-81-0 (2-Butenoic acid, 4-(3,4-dimethylphenyl)-4-oxo-, (2E)-)

• Product name: 2-Butenoic acid, 4-(3,4-dimethylphenyl)-4-oxo-, (2E)-
• CAS No: 129904-81-0
• MF: C₁₂H₁₂O₃
• MW: 204.222
• CID: 2769808
• PubChem ID: 12562102

2-Butenoic acid, 4-(3,4-dimethylphenyl)-4-oxo-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(3,4-dimethylphenyl)-4-oxo-, (2E)-
• AKOS014042591
• CHEMBL1806601
• SCHEMBL10922239
• MFCD11911476
• 129904-81-0

• Inchi： InChI=1S/C12H12O3/c1-8-3-4-10(7-9(8)2)11(13)5-6-12(14)15/h3-7H,1-2H3,(H,14,15)/b6-5+
• InChI Key： WKLVCCFVWXJZFO-AATRIKPKSA-N

Computed Properties

• Exact Mass: 204.078644241Da
• Monoisotopic Mass: 204.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų